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Compound of Interest |

Compound Name: Methyl (4-cyanophenyl)acetate
CAS No.: 52798-01-3
Cat. No.: B1301003

Executive Summary

Methyl (4-cyanophenyl)acetate (CAS: 52798-01-3) is a bifunctional aromatic building block
characterized by a reactive methyl ester and a para-substituted nitrile group.[1][2] Its dual
functionality makes it a critical scaffold in the synthesis of non-steroidal anti-inflammatory drugs
(NSAIDs), GABAA receptor ligands, and advanced agrochemicals.

Unlike simple phenylacetates, the p-cyano group introduces significant electron-withdrawing
character, enhancing the acidity of the

-methylene protons and altering the electrophilicity of the ester carbonyl. This guide details its
synthesis, chemoselective transformations, and handling protocols.

Chemical Profile & Properties[1][2][3][4][5][6][7]1[8]
[9]
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Property Specification

IUPAC Name Methyl 2-(4-cyanophenyl)acetate
CAS Number 52798-01-3

Molecular Formula C10HsNO:2

Molecular Weight 175.18 g/mol

Off-white solid (or viscous oil depending on

Appearance :
purity)

Note: Literature varies. High purity samples
) ) often reported as low-melting solids. (Verify
Melting Point ) )
experimentally; often cited erroneously as

>200°C due to confusion with the free acid).

Soluble in EtOAc, DCM, MeOH, DMSO;

Solubility ]
Insoluble in water.

Nitrile (-CN), Methyl Ester (-COOMe), Benzylic

Key Functional Groups
Methylene (-CH2-)

Synthetic Routes (Upstream)

The synthesis of Methyl (4-cyanophenyl)acetate is primarily achieved through esterification of
the corresponding acid, though transition-metal catalyzed routes are emerging for industrial
scalability.

Route A: Acid Esterification (Standard Laboratory Scale)

The most reliable route involves the Fischer esterification of 4-cyanophenylacetic acid. This
method preserves the nitrile group, which is sensitive to harsh hydrolysis conditions.

e Reagents: Methanol (excess), H2SOa (cat.) or Thionyl Chloride (SOCIz).
e Mechanism: Acid-catalyzed nucleophilic acyl substitution.

e Yield: Typically 95-98%.
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Route B: Pd-Catalyzed Cyanation (Industrial Potential)

For large-scale manufacturing where the acid precursor is expensive, a palladium-catalyzed
cyanation of Methyl (4-chlorophenyl)acetate or Methyl (4-bromophenyl)acetate is utilized.

e Reagents: Zn(CN)z, Pd(PPhs)s, DMF, 80-100°C.

o Advantage: Avoids handling free acids; utilizes cheaper aryl halide precursors.

Visualization: Synthesis & Reactivity Flow

The following diagram maps the synthesis of the compound and its divergent downstream

applications.
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Caption: Synthesis pathways (Blue/Red) converging on Methyl (4-cyanophenyl)acetate,
followed by divergent application streams (Dashed).

Reactivity & Applications (Downstream)
Alpha-Alkylation (C-H Activation)

The methylene protons at the
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-position are significantly acidic due to the electron-withdrawing ester and the para-cyano
phenyl ring.

e Application: Synthesis of profen-like NSAID scaffolds (e.g., homologs of Felbinac or
Ibuprofen analogs).

o Conditions: Requires non-nucleophilic bases like LDA or NaH in THF/DMF at -78°C to 0°C to
prevent polymerization or self-condensation.

Chemoselective Reduction

A critical challenge is reducing the ester without affecting the nitrile.

e Reagent System: Sodium Borohydride (NaBHa4) with Lithium Chloride (LiCl) or Calcium
Chloride (CaCl2) in Ethanol often permits the selective reduction of the ester to the primary
alcohol (4-(2-hydroxyethyl)benzonitrile), leaving the nitrile intact for further derivatization.

Heterocycle Formation

The ester group serves as an electrophile for condensation reactions.

e GABA Ligands: Reaction with hydrazines or amidines yields pyrazolopyridinones,
investigated for selective GABAA receptor modulation.

e Thiazoles: Condensation with thiosemicarbazones generates thiazole derivatives with
potential anticancer activity (e.g., against HCT-116 cell lines).

Experimental Protocols

Protocol A: Synthesis from 4-Cyanophenylacetic Acid
Validated for high yield and purity.

e Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

o Charge: Add 4-cyanophenylacetic acid (10.0 g, 62.1 mmol) and anhydrous Methanol (100
mL).
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» Catalyst Addition: Cool the solution to 0°C in an ice bath. Add Thionyl Chloride (SOClz, 5.4
mL, 74.5 mmol) dropwise over 20 minutes. Caution: Exothermic gas evolution (SOz, HCI).

e Reaction: Remove ice bath and reflux at 65°C for 3—4 hours. Monitor by TLC (Hexane:EtOAc
3:1).

o Workup: Evaporate methanol under reduced pressure. Dissolve residue in EtOAc (150 mL).
Wash with sat. NaHCOs (2 x 50 mL) and Brine (50 mL).

« Isolation: Dry organic layer over Na=SOa4, filter, and concentrate in vacuo.

 Purification: If necessary, recrystallize from Hexane/EtOAc or purify via silica flash
chromatography.

Expected Yield: ~10.5 g (97%) as an off-white solid.

Protocol B: Alpha-Methylation (Model Reaction)

Demonstrates C-H activation potential.

« Reagents: Methyl (4-cyanophenyl)acetate (1.0 eq), lodomethane (1.2 eq), Sodium Hydride
(60% dispersion, 1.2 eq), DMF (anhydrous).

e Procedure:
o Suspend NaH in DMF at 0°C under Argon.

o Add Methyl (4-cyanophenyl)acetate dissolved in DMF dropwise. Stir 30 min (Solution
turns yellow/orange due to enolate formation).

o Add lodomethane dropwise.
o Stir at RT for 2 hours.
e Quench: Pour into ice water and extract with Ether.

o Result: Methyl 2-(4-cyanophenyl)propionate.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1301003?utm_src=pdf-body
https://www.benchchem.com/product/b1301003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety & Handling (MSDS Highlights)

Hazard Class Description Precaution

Nitrile compounds can liberate )
o S Handle in a fume hood. Do not
Acute Toxicity cyanide in vivo or under )
) - inhale dust/vapors.
extreme metabolic conditions.

Wear nitrile gloves and safety

Skin/Eye Irritant Standard organic irritant.
glasses.
Avoid contact with
Strong acids, strong bases, concentrated acids (hydrolysis

Incompatibility
strong oxidizing agents. risk) or strong reducing agents

(LiAlH4) unless intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research & Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301003#literature-review-of-methyl-4-cyanophenyl-
acetate-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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